2-(4-(4-(4-(2-Chlorophenylcarbamoyl)phenylamino)-5-fluoropyrimidin-2-ylamino)phenyl)acetic acid
Overview
Description
2-(4-(4-(4-(2-Chlorophenylcarbamoyl)phenylamino)-5-fluoropyrimidin-2-ylamino)phenyl)acetic acid is a useful research compound. Its molecular formula is C25H19ClFN5O3 and its molecular weight is 491.9 g/mol. The purity is usually 95%.
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Scientific Research Applications
- Application : This compound is synthesized as a medicament for the treatment of allergies .
- Method : The process involves the use of inorganic bases like sodium carbonate, or organic bases like triethylamine .
- Results : The process results in the synthesis of 2- [2- [4- [ (4-chloro phenyl) phenyl methyl] -1-piperazinyl] ethoxy acetic acid of formula (Ia) and pharmaceutically acceptable salts thereof .
- Application : These derivatives are synthesized as prospective antimicrobial and antiproliferative agents .
- Method : The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental) .
- Results : The antimicrobial activity results revealed that compounds d1, d2 and d3 have promising antimicrobial activity. Anticancer screening results indicated that compounds d6 and d7 were found to be the most active ones against breast cancer cell line .
- Application : This compound is used as a reagent for various reactions .
- Method : It is used in reactions like Tandem-type Pd (II)-catalyzed oxidative Heck reaction and intramolecular C-H amidation sequence .
- Results : The use of this compound in these reactions leads to the formation of new compounds .
Synthesis of 2- [2- [4- [ (4-chlorophenyl)phenyl methyl]-1-piperazinyl] ethoxy acetic acid
Synthesis of N- (4- (4-bromophenyl) thiazol-2-yl)-2-chloroacetamide derivatives
Use of 4-Methoxycarbonylphenylboronic acid
- Application : This compound is synthesized as a medicament for the treatment of allergies .
- Method : The process involves the use of inorganic bases like sodium carbonate, or organic bases like triethylamine .
- Results : The process results in the synthesis of 2- [2- [4- [ (4-chloro phenyl) phenyl methyl] -1-piperazinyl] ethoxy acetic acid of formula (Ia) and pharmaceutically acceptable salts thereof .
- Application : These derivatives are synthesized as prospective antimicrobial and antiproliferative agents .
- Method : The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental) .
- Results : The antimicrobial activity results revealed that compounds d1, d2 and d3 have promising antimicrobial activity. Anticancer screening results indicated that compounds d6 and d7 were found to be the most active ones against breast cancer cell line .
- Application : This compound is used as a reagent for various reactions .
- Method : It is used in reactions like Tandem-type Pd (II)-catalyzed oxidative Heck reaction and intramolecular C-H amidation sequence .
- Results : The use of this compound in these reactions leads to the formation of new compounds .
Use of 4-Methoxycarbonylphenylboronic acid
- Application : This compound is synthesized as a medicament for the treatment of allergies .
- Method : The process involves the use of inorganic bases like sodium carbonate, or organic bases like triethylamine .
- Results : The process results in the synthesis of 2- [2- [4- [ (4-chloro phenyl) phenyl methyl] -1-piperazinyl] ethoxy acetic acid of formula (Ia) and pharmaceutically acceptable salts thereof .
- Application : These derivatives are synthesized as prospective antimicrobial and antiproliferative agents .
- Method : The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental) .
- Results : The antimicrobial activity results revealed that compounds d1, d2 and d3 have promising antimicrobial activity. Anticancer screening results indicated that compounds d6 and d7 were found to be the most active ones against breast cancer cell line .
- Application : This compound is used as a reagent for various reactions .
- Method : It is used in reactions like Tandem-type Pd (II)-catalyzed oxidative Heck reaction and intramolecular C-H amidation sequence .
- Results : The use of this compound in these reactions leads to the formation of new compounds .
Use of 4-Methoxycarbonylphenylboronic acid
properties
IUPAC Name |
2-[4-[[4-[4-[(2-chlorophenyl)carbamoyl]anilino]-5-fluoropyrimidin-2-yl]amino]phenyl]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19ClFN5O3/c26-19-3-1-2-4-21(19)31-24(35)16-7-11-17(12-8-16)29-23-20(27)14-28-25(32-23)30-18-9-5-15(6-10-18)13-22(33)34/h1-12,14H,13H2,(H,31,35)(H,33,34)(H2,28,29,30,32) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXSQWRDYEMYDPB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)C2=CC=C(C=C2)NC3=NC(=NC=C3F)NC4=CC=C(C=C4)CC(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19ClFN5O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
491.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(4-(4-(2-Chlorophenylcarbamoyl)phenylamino)-5-fluoropyrimidin-2-ylamino)phenyl)acetic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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